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Compound of Interest

2-(4-bromo-1H-pyrazol-1-
Compound Name:
yl)benzaldehyde
CAS No.: 1174064-66-4
Cat. No.: B1440144
\ J

An In-depth Examination of 2-(4-bromo-1H-pyrazol-1-yl)benzaldehyde and its Analogs for
Drug Discovery and Chemical Synthesis

For researchers and scientists engaged in the intricate process of drug development and novel
chemical synthesis, the family of pyrazolyl benzaldehydes represents a class of heterocyclic
compounds with significant potential. These molecules serve as versatile building blocks, or
synthons, in the creation of more complex chemical entities with a wide range of biological
activities. This guide provides a detailed technical overview of 2-(4-bromo-1H-pyrazol-1-
yl)benzaldehyde and its closely related analogs, focusing on their chemical identity,
availability, and the critical role they play in modern chemical research.

The Challenge of Identifying 2-(4-bromo-1H-pyrazol-
1-yl)benzaldehyde

A thorough investigation into the chemical landscape for "2-(4-bromo-1H-pyrazol-1-
yl)benzaldehyde" reveals a notable absence of a specific, dedicated CAS (Chemical Abstracts
Service) number. This suggests that this particular isomer may be a novel compound, not yet
widely synthesized or characterized, or that it is indexed under a less common nomenclature.
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The absence of a unique CAS identifier presents a challenge for direct procurement and for
sourcing established experimental data.

However, the landscape is rich with structurally similar compounds, many of which are
commercially available and have been documented in chemical literature. These analogs,
which feature substitutions on the pyrazole or benzaldehyde rings, provide valuable insights
into the chemical properties and synthetic utility of this class of molecules. For researchers,
these related compounds offer a starting point for analog-based drug design, structure-activity
relationship (SAR) studies, and the development of novel synthetic methodologies.

A Survey of Commercially Available Analogs

While a direct source for 2-(4-bromo-1H-pyrazol-1-yl)benzaldehyde is not readily identifiable,
a number of its constitutional isomers and substituted derivatives are available from various
chemical suppliers. These compounds are invaluable for comparative studies and as starting
materials for further chemical elaboration.
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Molecular Weight (
Compound Name CAS Number Molecular Formula Imol )
g/mo

2-(4-Bromo-3,5-
dimethyl-1H-pyrazol- 1249321-90-1 C12H11BrN20 279.13
1-yl)benzaldehyde

2-(4-Bromo-1H-
pyrazol-1-yl)-3- 1702200-52-9 C10HeBrFN20 269.07

fluorobenzaldehyde

2-Bromo-4-(4-chloro-
1H-pyrazol-1- 1702774-53-5 C10HeBrCIN20 285.53
yl)benzaldehyde

5-Bromo-2-(4-chloro-
1H-pyrazol-1- 1699540-20-9 C10HeBrCIN20 285.53
yl)benzaldehyde

3-Bromo-4-(1H-
pyrazol-1- 1186663-53-5 C10H7BrN20 251.08
yl)benzaldehyde

2-(4-bromo-1H-
pyrazol-1-yl)pyrazine

1183521-48-3 C7HsBrNa 225.05

This table summarizes key molecular information for several close analogs, providing
researchers with a foundation for selecting appropriate starting materials for their synthetic
campaigns.

Sourcing and Procurement: A Guide to Key
Suppliers

For drug development professionals and research scientists, the timely acquisition of high-
quality starting materials is paramount. The following suppliers have been identified as sources
for the aforementioned analogs of 2-(4-bromo-1H-pyrazol-1-yl)benzaldehyde. It is
recommended to consult the suppliers’ websites for the most current information on stock
availability, purity, and pricing.
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Identified Suppliers:

o BLDpharm: Offers a range of substituted pyrazolyl benzaldehydes, including 2-(4-Bromo-1H-
pyrazol-1-yl)-3-fluorobenzaldehyde (CAS: 1702200-52-9)[1], 2-Bromo-4-(4-chloro-1H-
pyrazol-1-yl)benzaldehyde (CAS: 1702774-53-5)[2], and 5-Bromo-2-(4-chloro-1H-pyrazol-1-
yl)benzaldehyde (CAS: 1699540-20-9)[3].

o ChemScene: A supplier for 2-(4-Bromo-3,5-dimethyl-1h-pyrazol-1-yl)benzaldehyde (CAS:
1249321-90-1)[4] and 3-Bromo-4-(1H-pyrazol-1-yl)benzaldehyde (CAS: 1186663-53-5)[5].

o Dana Bioscience: Lists 4-Bromo-2-(4-chloro-1h-pyrazol-1-yl)benzaldehyde for sale[6].

e SynHet: A manufacturer and supplier of 2-(4-bromo-1H-pyrazol-1-yl)pyrazine (CAS:
1183521-48-3)[7].

Fluorochem: Also a supplier of 2-(4-bromo-1H-pyrazol-1-yl)pyrazine (CAS: 1183521-48-3)[8].

Synthetic Considerations and Experimental Design

The synthesis of pyrazolyl benzaldehydes typically involves a nucleophilic aromatic substitution
or a copper-catalyzed Ullmann condensation between a substituted pyrazole and a
halogenated benzaldehyde. The choice of reaction conditions, including the base, solvent, and
catalyst, is critical for achieving a high yield and purity of the desired product.

General Synthetic Workflow:
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Starting Materials Reaction Conditions

(Substituted PyTazole) (Halogenated Benzaldehyde) (Base (e.g., K2CO3, Cs2C03)) (Solvent (e.g., DMF, DMSO)) (Catalysl (e.g., Cul, L—proline))

Process

\ 4
»C(__ Reaction Mixture  Jg

Work-up & Purification
(e.g., Extraction, Chromatography)

\ 4

Final Product:
Substituted Pyrazolyl Benzaldehyde

Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of substituted pyrazolyl benzaldehydes.

When designing a synthetic route, it is imperative to consider the reactivity of the starting
materials and the potential for side reactions. For instance, the presence of multiple halogen
atoms on the benzaldehyde ring can lead to a mixture of products if the reaction conditions are
not carefully controlled. Similarly, the acidity of the pyrazole N-H bond will influence the choice
of base.

Conclusion and Future Outlook

While 2-(4-bromo-1H-pyrazol-1-yl)benzaldehyde itself remains an elusive target in
commercial catalogs, the rich availability of its analogs provides a fertile ground for chemical
exploration. The versatility of the pyrazole and benzaldehyde scaffolds ensures that this class
of compounds will continue to be of significant interest to researchers in medicinal chemistry
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and materials science. As synthetic methodologies evolve, it is likely that a direct and efficient
synthesis for 2-(4-bromo-1H-pyrazol-1-yl)benzaldehyde will be developed, further expanding
the chemical space available to scientists. Until then, the study and application of its known
analogs will continue to drive innovation in these critical fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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